1-(4-fluorophenyl)-4-[(4-fluorophenyl)acetyl]piperazine

• IUPAC Name: 2-(4-fluorophenyl)-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H18F2N2O/c19-15-3-1-14(2-4-15)13-18(23)22-11-9-21(10-12-22)17-7-5-16(20)6-8-17/h1-8H,9-13H2
• InChI Key: DBSGXBBCVSTXKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C18H18F2N2O
• Molecular Weight: 316.3 g/mol
• Solubility: >47.5 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(4-fluorophenyl)-4-[(4-fluorophenyl)acetyl]piperazine, commonly known as 4-FA, is a synthetic drug that belongs to the class of amphetamines. It is a designer drug that has gained popularity in recent years due to its euphoric and stimulant effects. The chemical structure of 4-FA is similar to other amphetamines, such as MDMA and amphetamine.

Mechanism of Action

The mechanism of action of 4-FA involves the stimulation of the release of neurotransmitters in the brain. It acts as a substrate for the transporters that are responsible for the uptake of these neurotransmitters, leading to their increased release into the synaptic cleft. This results in increased levels of dopamine, serotonin, and norepinephrine in the brain, leading to the euphoric and stimulant effects of the drug.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-FA include increased heart rate, blood pressure, and body temperature. It also leads to the release of stress hormones such as cortisol and adrenaline. Prolonged use of the drug can lead to neurotoxicity and damage to the central nervous system.

Advantages and Limitations for Lab Experiments

The advantages of using 4-FA in lab experiments include its ability to increase the release of neurotransmitters, making it useful in studying the effects of these neurotransmitters on behavior and cognition. However, the limitations include its potential for neurotoxicity and damage to the central nervous system, which can affect the validity of the results obtained.

Future Directions

For research on 4-FA include studying its potential as a therapeutic drug for the treatment of mood disorders such as depression and anxiety. The effects of the drug on the immune system and inflammation are also areas of interest for future research. Additionally, further studies are needed to understand the long-term effects of the drug on the brain and the potential for addiction.
In conclusion, 1-(4-fluorophenyl)-4-[(4-fluorophenyl)acetyl]piperazine, commonly known as 4-FA, is a synthetic drug that has gained popularity in recent years due to its euphoric and stimulant effects. Its mechanism of action involves the stimulation of the release of neurotransmitters in the brain, leading to increased levels of dopamine, serotonin, and norepinephrine. While it has advantages in lab experiments, its potential for neurotoxicity and damage to the central nervous system are limitations. Future research should focus on its potential therapeutic uses and long-term effects.

Synthesis Methods

The synthesis of 4-FA involves the reaction of 4-fluoroacetophenone with piperazine in the presence of a reducing agent such as lithium aluminum hydride. The product is then purified using chromatography techniques to obtain pure 4-FA.

Scientific Research Applications

4-FA has been used in scientific research to study its effects on the central nervous system and its potential as a therapeutic drug. It has been shown to increase the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in mood regulation and reward processing.